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Compound of Interest

Compound Name: Propyl acetate

Cat. No.: B149987

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the thermodynamic
properties of propyl acetate, a crucial solvent in various scientific and industrial applications.
This document summarizes key quantitative data from scholarly articles, details the
experimental protocols used to obtain this data, and presents a visual representation of the
relationships between these properties and their measurement techniques.

Core Thermodynamic Data

The following tables summarize the key thermodynamic properties of propyl acetate, compiled
from various scholarly sources.

Table 1: Heat Capacity (C_p) of Propyl Acetate
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Heat Capacity
Phase Temperature (K) Reference
(J/mol-K)
[von Geiseler G.,
Gas 373.80 156.98
1973][1]
Gas 375.00 153.64 [Connett J.E., 1976][1]
[von Geiseler G.,
Gas 385.20 160.33
1973][1]
[von Geiseler G.,
Gas 392.39 162.46
1973][1]
Gas 400.00 162.33 [Connett J.E., 1976][1]
[von Geiseler G.,
Gas 403.07 165.52
1973][1]
[von Geiseler G.,
Gas 413.01 168.70
1973][1]

Gas 425.00 171.19 [Connett J.E., 1976][1]
Gas 450.00 178.95 [Connett J.E., 1976][1]
o [Jimenez, Romani, et

Liquid 298.15 196.07
al., 1986]
Liquid 292-382 194.1 [von Reis, 1881][2]
Table 2: Enthalpy of Vaporization (A_vap H) of Propyl Acetate

Enthalpy of Vaporization
Temperature (K) Reference

(kJ/mol)
298.15 36.9 [Majer and Svoboda, 1985]
374.8 (Boiling Paint) 33.3 [Majer and Svoboda, 1985]

Table 3: Vapor Pressure of Propyl Acetate
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Temperature (K) Vapor Pressure (kPa) Reference
293.15 4.79 [PubChem CID 7997][3]
312.22 - 374.03 See Antoine Equation [Poladk and Mertl, 1965]

Antoine Equation Parameters (Polak and Mertl, 1965): logio(P) = A- (B / (T + C)) Where P is in
bar and T is in Kelvin. A=4.14386 B = 1283.861 C = -64.378

Table 4: Density of Liquid Propyl Acetate

Temperature (K) Density (g/cm?) Reference
293.15 0.888 [Sigma-Aldrich][4]
298.15 0.888 [Sigma-Aldrich][4]

Table 5: Viscosity of Liquid Propyl Acetate

Temperature (K) Viscosity (mPa-s) Reference

293.15 0.58 [Univar Solutions]

Experimental Protocols

This section details the methodologies employed in the cited scholarly articles to determine the

thermodynamic properties of propyl acetate.

Heat Capacity Measurement

Gas Phase Heat Capacity (Flow Calorimetry): The heat capacity of gaseous propyl acetate
was determined using a flow calorimeter.[5][6] In this method, the vapor is passed through a
tube at a constant flow rate and heated by a known amount of electrical energy. The resulting
temperature increase of the vapor is measured.

o Apparatus: The flow calorimeter typically consists of a vaporizer to generate a steady stream
of vapor, a calorimetric tube where heating occurs, and temperature sensors (e.g., platinum
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resistance thermometers) at the inlet and outlet. The entire apparatus is housed in an
adiabatic shield to minimize heat loss.

e Procedure:

o

A constant flow rate of propyl acetate vapor is established and allowed to reach thermal
equilibrium within the calorimeter.

[¢]

A known electrical power is supplied to the heater within the calorimetric tube.

[e]

The steady-state temperatures at the inlet and outlet of the heater are recorded.

o

The molar flow rate of the vapor is determined, often by condensing the vapor after it exits
the calorimeter and measuring the mass of the condensate over a specific time interval.

o Calculation: The molar heat capacity at constant pressure (C_p) is calculated using the
equation: C_p = (Q - Q_loss) / (n * AT) where Q is the electrical heat supplied, Q_loss is the
heat loss (determined through calibration experiments), n is the molar flow rate, and AT is
the temperature difference between the outlet and inlet.

Liquid Phase Heat Capacity (Differential Scanning Calorimetry - DSC): The specific heat
capacity of liquid propyl acetate can be determined using differential scanning calorimetry
(DSC).[7] This technique measures the difference in heat flow between a sample and a
reference as a function of temperature.

o Apparatus: A differential scanning calorimeter equipped with a sample and reference pan.
e Procedure:

o An empty sample pan and an empty reference pan are heated at a constant rate to obtain
a baseline.

o A known mass of a standard material with a well-characterized heat capacity (e.g.,
sapphire) is placed in the sample pan, and the measurement is repeated.

o A known mass of liquid propyl acetate is hermetically sealed in the sample pan, and the
measurement is performed under the same conditions.
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o Calculation: The specific heat capacity of the sample (c_p,sample) is calculated by
comparing the heat flow signals of the baseline, standard, and sample at a given
temperature: ¢c_p,sample = (c_p,standard * m_standard * Aq_sample) / (m_sample *
Aq_standard) where m is mass and Aq is the difference in heat flow between the
sample/standard and the baseline.

Enthalpy of Vaporization Measurement (Calorimetry)

The enthalpy of vaporization can be measured directly using a vaporization calorimeter or
indirectly using differential scanning calorimetry.[8][9][10]

e Apparatus: A vaporization calorimeter consists of a vessel containing the liquid sample, a
heater to induce vaporization, and a system to measure the amount of vapor produced. For
DSC, a pierced crucible is used.

o Procedure (Vaporization Calorimetry):
o The liquid propyl acetate is brought to its boiling point at a constant pressure.

o A known amount of electrical energy is supplied to the heater, causing a specific amount
of the liquid to vaporize.

o The amount of vaporized substance is determined, for example, by condensing the vapor
and weighing the condensate.

e Procedure (DSC):
o A small amount of propyl acetate is placed in a pierced crucible.
o The sample is heated at a constant rate.

o An endothermic peak is observed at the boiling point, and the area of this peak is
integrated to determine the enthalpy of vaporization.[8]

» Calculation: The molar enthalpy of vaporization (A_vap H) is the supplied heat divided by the
number of moles of the vaporized substance.
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Vapor Pressure Measurement (Static Method)

The vapor pressure of propyl acetate as a function of temperature can be determined using a
static method.[11]

o Apparatus: The setup consists of a thermostated equilibrium cell containing the degassed
liquid sample, a pressure transducer, and a temperature sensor.

e Procedure:
o The propyl acetate sample is thoroughly degassed to remove any dissolved air.

o The sample is placed in the equilibrium cell, which is then immersed in a constant-
temperature bath.

o The system is allowed to reach thermal and phase equilibrium.

o The pressure of the vapor in equilibrium with the liquid is measured at a known, stable
temperature.

o This procedure is repeated at various temperatures to obtain a vapor pressure curve.

Density Measurement (Vibrating Tube Densimeter)

The density of liquid propyl acetate can be precisely measured using a vibrating tube
densimeter.[12][13][14]

o Apparatus: The core of the instrument is a U-shaped glass tube that is electronically excited
to vibrate at its characteristic frequency.

e Procedure:

o The instrument is calibrated using two fluids of known density (e.g., dry air and pure
water).

o The sample of propyl acetate is introduced into the vibrating tube, which is maintained at
a constant temperature.
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o The resonant frequency of the tube filled with the sample is measured.

o Calculation: The density of the sample is calculated from the measured oscillation period and
the calibration constants of the instrument. The working equation is typically of the form: p =
A* 12 - B where p is the density, T is the oscillation period, and A and B are calibration
constants.[12]

Viscosity Measurement (Ubbelohde Viscometer)

The kinematic viscosity of liquid propyl acetate can be determined using an Ubbelohde
capillary viscometer.[15][16][17][18][19]

o Apparatus: An Ubbelohde viscometer is a glass capillary instrument with a suspended level
bulb, which ensures that the measurement is independent of the volume of liquid in the
viscometer.

e Procedure:

[e]

A known volume of propyl acetate is introduced into the viscometer.

o The viscometer is placed in a constant-temperature bath until the sample reaches thermal
equilibrium.

o The liquid is drawn up into the measuring bulb by suction.

o The time taken for the liquid meniscus to fall between two calibrated marks on the capillary
is measured accurately.

o Calculation: The kinematic viscosity (v) is calculated using the equation: v = K * t where K is
the viscometer constant (determined by calibration with a fluid of known viscosity) and t is
the measured flow time. The dynamic viscosity (n) can then be calculated by multiplying the
kinematic viscosity by the density of the liquid at the same temperature (n =V * p).

Interrelation of Thermodynamic Properties

The following diagram illustrates the logical relationships between the key thermodynamic
properties of propyl acetate and the experimental techniques used for their determination.
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Caption: Relationship between thermodynamic properties and experimental methods.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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